Cas no 1270454-91-5 (3-amino-3-(quinolin-6-yl)propan-1-ol)

• Product Name: 3-amino-3-(quinolin-6-yl)propan-1-ol
• CAS No: 1270454-91-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5582986
• PubChem ID: 63967862
• Update Time: 2025-11-01

3-amino-3-(quinolin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(6-QUINOLYL)PROPAN-1-OL
• 6-Quinolinepropanol, γ-amino-
• 3-Amino-3-(quinolin-6-yl)propan-1-ol
• CS-0355161
• AKOS013283660
• EN300-1839571
• 1270454-91-5
• 3-amino-3-(quinolin-6-yl)propan-1-ol

• Inchi： 1S/C12H14N2O/c13-11(5-7-15)9-3-4-12-10(8-9)2-1-6-14-12/h1-4,6,8,11,15H,5,7,13H2
• InChI Key： DARYKJYXTYGLPD-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-amino-3-(quinolin-6-yl)propan-1-ol

Introduction to 3-amino-3-(quinolin-6-yl)propan-1-ol (CAS No. 1270454-91-5)

3-amino-3-(quinolin-6-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1270454-91-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines an amino group, a propanol side chain, and a quinoline moiety, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The quinoline core, known for its broad spectrum of biological activities, plays a pivotal role in the compound's pharmacological profile, making it a subject of intense interest among researchers exploring novel therapeutic agents.

The structural composition of 3-amino-3-(quinolin-6-yl)propan-1-ol encompasses several key functional groups that contribute to its reactivity and biological significance. The presence of an amino group (-NH₂) at the third carbon position of the propanol chain introduces basic properties, facilitating interactions with acidic moieties in biological systems. Additionally, the quinolin-6-yl substituent, derived from quinoline, is renowned for its role in various pharmacological applications, including antimicrobial, antimalarial, and anticancer properties. This combination of structural elements suggests that 3-amino-3-(quinolin-6-yl)propan-1-ol may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that integrate quinoline derivatives due to their demonstrated efficacy in targeting various diseases. Quinoline-based compounds have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, leading to the development of several FDA-approved drugs. The derivative 3-amino-3-(quinolin-6-yl)propan-1-ol represents an innovative approach by modifying the quinoline scaffold with additional functional groups to enhance its pharmacological properties. This modification aims to improve solubility, bioavailability, and target specificity, which are critical factors in drug design.

One of the most compelling aspects of 3-amino-3-(quinolin-6-yl)propan-1-ol is its potential in serving as a building block for more complex drug candidates. The presence of both amino and hydroxyl groups allows for further chemical modifications, enabling researchers to tailor the compound's properties for specific therapeutic applications. For instance, the amino group can be used for coupling with other pharmacophores via amide or urea linkages, while the hydroxyl group offers possibilities for ether or ester formations. Such versatility makes 3-amino-3-(quinolin-6-yloxy)propanalcohol a valuable intermediate in synthetic chemistry.

The quinoline ring itself is a cornerstone in medicinal chemistry due to its rich history of biological activity. Quinoline derivatives have been instrumental in combating parasitic infections, particularly malaria, with drugs like chloroquine and quinine being well-documented examples. More recently, quinoline-based compounds have been explored for their anticancer potential. The introduction of nitrogen atoms into the quinoline ring enhances its ability to interact with DNA and inhibit enzymes involved in cancer cell proliferation. Given these precedents, 3-amino-(quinolin 6 yl) propan 1 ol is positioned as a potential lead compound for developing novel anticancer agents.

Recent advancements in computational chemistry have further propelled the study of 3-amino-(quinolin 6 yl) propan 1 ol by enabling high-throughput virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and interactions between the compound and biological targets with remarkable accuracy. Such simulations have been instrumental in identifying promising drug candidates before they enter costly and time-consuming experimental phases. Preliminary docking studies on CAS No 1270454 91 5 suggest potential interactions with enzymes such as kinases and proteases, which are often implicated in various diseases.

The synthesis of CAS No 1270454 91 5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the quinoline ring followed by functional group transformations at the propanol chain. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Green chemistry principles have also been incorporated into these synthetic processes to minimize waste and hazardous byproducts.

In vivo studies have begun to unravel the pharmacological profile of CAS No 1270454 91 5, providing insights into its potential therapeutic applications. Initial experiments indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines while maintaining low toxicity towards healthy cells. This selective toxicity is a desirable trait in anticancer agents and suggests that further optimization could yield highly effective drugs. Additionally, preliminary pharmacokinetic studies suggest favorable absorption distribution metabolism excretion (ADME) properties.

The future direction of research on CAS No 1270454 91 5 includes exploring its role as a scaffold for drug development against emerging resistant strains of pathogens such as malaria parasites. The ability to modify quinoline derivatives opens up possibilities for creating next-generation antimalarials that can overcome existing resistance mechanisms. Furthermore